Cas no 1110820-18-2 (1-{5-(Chloromethyl)furan-2-ylsulfonyl}pyrrolidine)

• Product Name: 1-{5-(Chloromethyl)furan-2-ylsulfonyl}pyrrolidine
• CAS No: 1110820-18-2
• MF: C₉H₁₂ClNO₃S
• MW: 249.714480400085
• CID: 4572101
• PubChem ID: 39870332
• Update Time: 2025-06-28

1-{5-(Chloromethyl)furan-2-ylsulfonyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[5-(chloromethyl)furan-2-yl]sulfonylpyrrolidine
• 1-{5-(Chloromethyl)furan-2-ylsulfonyl}pyrrolidine
• EN300-40384
• Z410738940
• 1110820-18-2
• 1-{[5-(chloromethyl)furan-2-yl]sulfonyl}pyrrolidine
• AKOS009437385
• 1-{[5-(chloromethyl)-2-furyl]sulfonyl}pyrrolidine
• 1-[5-(CHLOROMETHYL)FURAN-2-YLSULFONYL]PYRROLIDINE
• 1-([5-(chloromethyl)-2-furyl]sulfonyl)pyrrolidine

• Inchi： 1S/C9H12ClNO3S/c10-7-8-3-4-9(14-8)15(12,13)11-5-1-2-6-11/h3-4H,1-2,5-7H2
• InChI Key： ITIWKPRYBBDOPP-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(CCl)O2)(=O)=O)CCCC1

Computed Properties

• Exact Mass: 249.0226421g/mol
• Monoisotopic Mass: 249.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-{5-(Chloromethyl)furan-2-ylsulfonyl}pyrrolidine

Recent Advances in the Study of 1-{5-(Chloromethyl)furan-2-ylsulfonyl}pyrrolidine (CAS: 1110820-18-2)

The compound 1-{5-(Chloromethyl)furan-2-ylsulfonyl}pyrrolidine (CAS: 1110820-18-2) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile building block for drug discovery and as a key intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have demonstrated that 1-{5-(Chloromethyl)furan-2-ylsulfonyl}pyrrolidine serves as an important precursor in the development of novel sulfonamide-based inhibitors. Its unique structural features, including the furan ring and sulfonyl group, make it particularly valuable for targeting various enzymes involved in disease pathways. A 2023 study published in the Journal of Medicinal Chemistry reported its successful application in the synthesis of potent MMP-9 inhibitors, showing promising results in preclinical models of cancer metastasis.

In terms of synthetic methodology, several research groups have developed improved protocols for the preparation of 1110820-18-2. A notable advancement comes from a 2024 Nature Protocols publication describing a high-yield, one-pot synthesis approach that significantly reduces production costs while maintaining excellent purity (>99%). This methodological improvement has important implications for scaling up production for pharmaceutical applications.

The biological evaluation of derivatives based on this scaffold has revealed interesting structure-activity relationships. Particularly, modifications at the chloromethyl position have been shown to dramatically influence both potency and selectivity against various biological targets. Recent computational studies using molecular docking and dynamics simulations have provided valuable insights into the binding modes of these compounds, facilitating rational drug design approaches.

From a safety and pharmacokinetic perspective, preliminary ADME studies indicate that compounds derived from 1-{5-(Chloromethyl)furan-2-ylsulfonyl}pyrrolidine generally exhibit favorable metabolic stability and acceptable toxicity profiles. However, researchers note that further optimization may be required to improve oral bioavailability for certain therapeutic applications.

Looking forward, the versatility of 1110820-18-2 continues to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation strategies, particularly in the development of PROTAC molecules. Additionally, its application in antibody-drug conjugates (ADCs) is being actively investigated by several biotech companies, with some candidates expected to enter clinical trials in the near future.

In conclusion, 1-{5-(Chloromethyl)furan-2-ylsulfonyl}pyrrolidine represents a valuable chemical scaffold with diverse applications in medicinal chemistry. The recent advances in its synthesis and biological evaluation underscore its potential as a key player in the development of next-generation therapeutics. Continued research efforts are expected to further expand its utility and potentially lead to novel treatments for various diseases.